Cas no 1005281-76-4 (1-benzyl-5-cyclohexyl-3-(4-hydroxyphenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione)

• Product Name: 1-benzyl-5-cyclohexyl-3-(4-hydroxyphenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione
• CAS No: 1005281-76-4
• MF: C₂₄H₂₇N₃O₃
• MW: 405.48948597908
• CID: 5444482
• Update Time: 2025-07-13

1-benzyl-5-cyclohexyl-3-(4-hydroxyphenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-cyclohexyl-3-(4-hydroxyphenyl)tetrahydropyrrolo[3,4-c]pyrazole-4,6(1H,5H)-dione
• 1-benzyl-5-cyclohexyl-3-(4-hydroxyphenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione

• Inchi： 1S/C24H27N3O3/c28-19-13-11-17(12-14-19)21-20-22(26(25-21)15-16-7-3-1-4-8-16)24(30)27(23(20)29)18-9-5-2-6-10-18/h1,3-4,7-8,11-14,18,20-22,25,28H,2,5-6,9-10,15H2
• InChI Key： OLVBUHOIWWXHMU-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(O)C=C2)C2C(=O)N(C3CCCCC3)C(=O)C2N1CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-benzyl-5-cyclohexyl-3-(4-hydroxyphenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione

1-Benzyl-5-Cyclohexyl-3-(4-Hydroxyphenyl)-Octahydropyrrolo[3,4-c]pyrazole-4,6-dione: A Comprehensive Overview

The compound 1-benzyl-5-cyclohexyl-3-(4-hydroxyphenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione, with the CAS number 1005281-76-4, is a complex and multifaceted molecule that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This introduction aims to provide a detailed and comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.

Chemical Structure and Synthesis: The chemical structure of 1-benzyl-5-cyclohexyl-3-(4-hydroxyphenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione is characterized by a central octahydropyrrolo[3,4-c]pyrazole core, which is substituted with a benzyl group at the 1-position, a cyclohexyl group at the 5-position, and a 4-hydroxyphenyl group at the 3-position. The synthesis of this compound typically involves multiple steps, including the formation of the pyrazole ring and subsequent functional group modifications. Recent studies have explored various synthetic routes to improve yield and purity, such as the use of transition-metal catalysts and microwave-assisted synthesis techniques.

Biological Activities: One of the most intriguing aspects of 1-benzyl-5-cyclohexyl-3-(4-hydroxyphenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione is its diverse biological activities. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess antioxidant activity, which may contribute to its potential in treating oxidative stress-related diseases. Studies have also indicated that 1-benzyl-5-cyclohexyl-3-(4-hydroxyphenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione has neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative disorders like Alzheimer's disease.

Pharmacological Applications: The potential therapeutic applications of 1-benzyl-5-cyclohexyl-3-(4-hydroxyphenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione are vast and varied. In preclinical studies, this compound has shown promise in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Its neuroprotective properties have also been explored in models of Parkinson's disease and multiple sclerosis. Furthermore, recent research has highlighted its potential as an antidiabetic agent due to its ability to improve insulin sensitivity and glucose metabolism.

Mechanism of Action: The mechanism by which 1-benzyl-5-cyclohexyl-3-(4-hydroxyphenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione exerts its biological effects is not yet fully understood. However, several studies suggest that it may act through multiple pathways. For instance, its anti-inflammatory properties are thought to be mediated by the inhibition of nuclear factor-kappa B (NF-κB) activation and the downregulation of pro-inflammatory gene expression. The compound's antioxidant activity is likely due to its ability to scavenge free radicals and reduce oxidative stress. Additionally, its neuroprotective effects may be attributed to its ability to modulate neurotransmitter levels and protect against neuronal cell death.

Current Research Trends: Ongoing research on 1-benzyl-5-cyclohexyl-3-(4-hydroxyphenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione is focused on elucidating its molecular mechanisms and optimizing its pharmacological properties for clinical use. Recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and various biological targets, providing valuable insights into its structure-function relationships. Additionally, efforts are being made to develop more potent analogs with improved bioavailability and reduced side effects.

Conclusion: In conclusion, 1-benzyl-5-cyclohexyl-3-(4-hydroxyphenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione (CAS No. 1005281-76-4) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and multifaceted biological effects make it an attractive target for further research and development in the fields of chemistry and pharmacology. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds great promise for addressing unmet medical needs in various disease areas.